N-Heptanoylhomoserine lactone

• CAS No.: 177158-20-2
• Product Name: N-Heptanoylhomoserine lactone
• Molecular Formula: C11H19NO3
• Molecular Weight: 213.27 g/mol
• IUPAC Name: N-[(3S)-2-oxooxolan-3-yl]heptanamide
• Standard InChI: InChI=1S/C11H19NO3/c1-2-3-4-5-6-10(13)12-9-7-8-15-11(9)14/h9H,2-8H2,1H3,(H,12,13)/t9-/m0/s1
• Standard InChIKey: FTMZLSDESAOPSZ-VIFPVBQESA-N
• Isomeric SMILES: CCCCCCC(=O)N[C@H]1CCOC1=O
• SMILES: CCCCCCC(=O)NC1CCOC1=O
• Canonical SMILES: CCCCCCC(=O)NC1CCOC1=O
• Appearance: Assay:≥98%A crystalline solid
• Description: Quorum sensing is a regulatory system used by bacteria for controlling gene expression in response to increasing cell density. Controlling bacterial infections by quenching their quorum sensing systems is involved in a promising field of study. The expression of specific target genes, such as transcriptional regulators belonging to the LuxIR family of proteins, is coordinated by synthesis of diffusible acylhomoserine lactone (AHL) molecules. N-heptanoyl-L-Homoserine lactone (C7-HSL) is a small diffusible signaling molecule involved in quorum sensing, thereby controlling gene expression and affecting cellular metabolism. The diverse applications of this molecule include regulation of virulence, infection prevention, and septicemia in fish.
• Synonyms: N-heptanoyl-homoserine lactone; N-HHS-L
• PubChem Compound: 443437
• Last Modified: Nov 11 2021